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Compound of Interest

2-Methyl-4-
Compound Name:
(trifluoromethoxy)benzonitrile

CAS No.: 261951-92-2

Cat. No.: B1305671

Get Quote

Part 1: Executive Summary & Strategic Value

2-Methyl-4-(trifluoromethoxy)benzonitrile is a high-value fluorinated building block in
modern drug discovery. Its structural utility lies in the trifluoromethoxy group (-OCF3), which
serves as a lipophilic bioisostere for other functional groups (e.g., -Cl, -CF3), enhancing
metabolic stability and membrane permeability without significantly altering steric bulk.

This guide provides a rigorous technical framework for the synthesis, characterization, and
quality control of this compound. Unlike standard reagents, the combination of the electron-
withdrawing nitrile and trifluoromethoxy groups with an electron-donating methyl group creates
a unique electronic environment that requires specific analytical protocols.

Key Applications

» Bioisosteric Replacement: Used to modulate pKa and lipophilicity (LogP) in lead
optimization.

» Agrochemicals: Precursor for highly active herbicides and fungicides.
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» Material Science: Monomer for high-performance fluoropolymers.

Part 2: Physicochemical Profile[1]

The following data establishes the baseline for identification and purity assessment.

Property Value Method/Condition
Molecular Formula C9H6F3NO

Molecular Weight 201.15 g/mol

Appearance Clear, pale yellow liquid Visual Inspection
Boiling Point ~230-235 °C (Predicted) 760 mmHg

Density 1.28 £ 0.06 g/cm3 Predicted @ 20 °C
Refractive Index 1.46-1.48 Predicted

Soluble in DCM, EtOAc,

Solubilit
y MeOH:; Insoluble in Water

LogP ~3.2 Predicted (Lipophilic)

Part 3: Synthesis & Production Pathways

Understanding the synthetic origin is critical for anticipating impurity profiles. Two primary
routes are industrially relevant:

Route A: Sandmeyer Reaction (From Aniline)

Precursor: 2-Methyl-4-(trifluoromethoxy)aniline Mechanism: Diazotization followed by
cyanation. Impurity Risk: Residual copper salts, diazo-tars, and phenol byproducts (hydrolysis).

Route B: Pd-Catalyzed Cyanation (From Aryl Halide)

Precursor: 1-Bromo-2-methyl-4-(trifluoromethoxy)benzene Reagents: Zn(CN)2, Pd(PPh3)4 or
similar catalyst. Impurity Risk: Residual Palladium (<10 ppm limit required), phosphine oxides,
and homocoupling dimers.
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Synthesis Workflow Diagram

Starting Material
(Aniline or Aryl Bromide)
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Figure 1: Generalized synthesis workflow for 2-Methyl-4-(trifluoromethoxy)benzonitrile.

Part 4: Comprehensive Characterization Strategy

This section details the specific spectroscopic signatures required to confirm identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The electronic push-pull effect of the Methyl (donor) vs. CN/OCF3 (acceptors) creates distinct
shifts.

1H NMR (400 MHz, CDCI3)
e 07.60 (d, J =8.5Hz, 1H): H6 proton. Deshielded by the ortho-cyano group.

e 0 7.15 (s, 1H): H3 proton. Ortho to the methyl group, meta to the cyano.
e 07.10(d, J =8.5Hz, 1H): H5 proton. Ortho to the OCF3 group.

e 0 2.55 (s, 3H): Methyl group (-CH3). Distinct singlet.

13C NMR (100 MHz, CDCI3)
e ~118 ppm: Cyano carbon (C=N).

e ~120 ppm (g, JCF ~255 Hz): Trifluoromethoxy carbon (-OCF3).
e ~150 ppm: C4 (attached to OCF3).
e ~142 ppm: C2 (attached to Methyl).

e ~110 ppm: C1 (attached to CN).
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e ~20 ppm: Methyl carbon.

19F NMR (376 MHz, CDCI3)

e 0 -58.0 ppm (s): Trifluoromethoxy group. A clean singlet is critical;, multiplets indicate impurity
or degradation.

Infrared (IR) Spectroscopy

e 2230 cm~1: Strong, sharp band characteristic of the C=N stretching vibration.

e 1150-1250 cm~1: Multiple strong bands corresponding to C-F and C-O-C stretching of the
OCF3 group.

Mass Spectrometry (GC-MS)

e Molecular lon (M+): m/z 201.[1][2]
o Base Peak: Often m/z 116 (Loss of OCF3) or m/z 132 (Loss of CF3).
o Fragmentation Pattern: Look for sequential loss of F (19) and CO (28) fragments.

Part 5: Quality Control & Purity Profiling

For pharmaceutical applications, a purity of >98% is mandatory.

HPLC Method (Reverse Phase)

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 um, 4.6 x 100 mm.

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 10 min.

Detection: UV @ 254 nm (aromatic ring) and 210 nm.

Retention Time: Expect late elution due to high lipophilicity (LogP ~3.2).

Impurity Analysis Diagram
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Figure 2: QC Decision Tree for Batch Release.
Part 6: Handling & Safety (MSDS Summary)
Hazard Classification:
» Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled (H302+H312+H332).
e [Irritation: Causes skin irritation (H315) and serious eye irritation (H319).
o Respiratory: May cause respiratory irritation (H335).
Storage Protocols:
e Store in a cool, dry place (2-8°C recommended).
o Keep container tightly closed to prevent hydrolysis of the nitrile group (though slow).

e Incompatible with strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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